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Compound of Interest

Compound Name: Dibutylamine hydroiodide
CAS No.: 79886-80-9
Cat. No.: B11761380
Get Quote
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Executive Summary

The inverted p-i-n device architecture (ITO/HTL/Perovskite/ETL/Metal) offers superior
operational stability and negligible hysteresis compared to conventional n-i-p structures.
However, the interface between the perovskite and the Electron Transport Layer (ETL, typically
PCBMY/C60) is a critical site for non-radiative recombination and moisture ingress.

Incorporating Dibutylammonium lodide (DBAI) as an interfacial passivation layer addresses
these failure modes. Unlike primary amines (e.g., BAI), the secondary amine structure of DBAI
introduces unique steric hindrance that modulates the formation of low-dimensional (2D)
perovskite phases, effectively capping the 3D bulk with a hydrophobic, defect-free lattice.

Mechanistic Insight
The DBAI treatment functions via a chemical reaction with the excess

or the perovskite surface stoichiometry.

The Passivation Mechanism
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When DBAI solution is spin-coated onto the 3D perovskite surface, it reacts to form a 2D
perovskite layer (Ruddlesden-Popper or Dion-Jacobson phase depending on stoichiometry).

o Defect Healing: The ammonium headgroups fills iodide vacancies (

) and coordinates with under-coordinated

clusters.

e Energy Alignment: The wider bandgap of the 2D layer creates a graded heterojunction,
blocking electron back-scattering while facilitating hole blocking at the cathode interface.

e Moisture Barrier: The hydrophobic butyl chains of the secondary amine repel water
molecules, enhancing environmental stability.

Device Architecture & Charge Flow
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Inverted p-i-n Stack with DBAI
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Caption: Schematic of the inverted p-i-n stack illustrating the strategic placement of the DBAI
2D layer between the 3D perovskite and the ETL.

Experimental Protocol
Materials & Reagents

e Perovskite Precursor:

(High purity >99.99%).

o Passivator: Dibutylammonium lodide (DBAI) (>99.5%, anhydrous).
e Solvents: DMF, DMSO (Anhydrous); Isopropanol (IPA) (Anhydrous, for DBAI).

« HTL/ETL: PTAA (or NiOx), PCBM (or C60), BCP.

Protocol Workflow
Step 1: Substrate Preparation & HTL Deposition

o Cleaning: Sonicate ITO glass in detergent, deionized water, acetone, and IPA (15 min each).
e Activation: UV-Ozone treat for 15 min.

e HTL (PTAA): Spin-coat PTAA (2 mg/mL in toluene) at 5000 rpm for 30s. Anneal at 100°C for
10 min.

Step 2: 3D Perovskite Deposition

e Precursor: Prepare

(1.5 M in DMF:DMSO 4:1).

» Deposition: Static dispense inside
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glovebox.

o Step 1: 1000 rpm for 10s.
o Step 2: 4000 rpm for 30s.

o Antisolvent: Drop 150 uL Chlorobenzene (CB) at 20s remaining in Step 2.

e Annealing: 100°C for 30-60 min (Black phase formation). Cool to room temperature.

Step 3: DBAI Interfacial Treatment (CRITICAL STEP)

Rationale: The DBAI is applied after the perovskite is crystallized but before the ETL.
e Solution Prep: Dissolve DBAI in anhydrous Isopropanol (IPA).

o Standard Concentration:2 mg/mL (Optimization window: 1-5 mg/mL).

o Note: Ensure complete dissolution; sonicate if necessary.

e Application (Dynamic vs. Static):

o

Recommendation:Static Dispense ensures uniform surface coverage before centrifugal
force thins the film.

o

Dispense 50 pL of DBAI solution onto the perovskite film.

o

Wait 5 seconds (allows surface reaction/penetration).

[¢]

Spin at 4000 rpm for 20 seconds.
e Annealing:
o Place immediately on a hotplate at 100°C for 5 minutes.

o Visual Check: The film should remain black and shiny. A slight glossy sheen indicates
successful 2D layer formation. If it turns yellow, the concentration was too high (excessive
2D phase degradation).
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Step 4: ETL & Top Contact
e ETL (PCBM): Spin-coat PCBM (20 mg/mL in CB) at 2000 rpm for 30s.

o Buffer (BCP): Spin-coat BCP (0.5 mg/mL in IPA) at 4000 rpm for 30s.
o Electrode: Thermally evaporate Ag (100 nm) under high vacuum (

Torr).

Process Flow Diagram
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Caption: Step-by-step fabrication workflow emphasizing the DBAI post-treatment stage.

Characterization & Validation

To ensure the DBAI interface has been successfully formed and is functional, the following
validation steps are required.

Quantitative Metrics (Expected Data)
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Characterizati
on

Metric

Control (No
DBAI)

Target (With
DBAI)

Interpretation

Contact Angle

Water Droplet (

)

45° - 60°

> 85°

Hydrophobic
alkyl chains are
present on

surface.

PL Spectroscopy

Lifetime (

)

~100 - 300 ns

> 800 ns

Suppression of
non-radiative

surface defects.

XRD

Low Angle Peak
(

)

None

~5°-7°

Signature of 2D
(n=1 or n=2)
perovskite

phase.

J-V Curves

V)

1.05V

>1.15V

Reduced
interfacial
recombination

losses.

Stability

(Humidity)

200 hours

> 1000 hours

Enhanced
moisture

resistance.

Troubleshooting Guide

 Issue: S-shaped J-V Curves (Fill Factor Loss)

o Cause: DBAI layer is too thick, creating a transport barrier.

o Fix: Reduce concentration to 1 mg/mL or increase spin speed to 5000 rpm.
e |Issue: No improvement in

o Cause: Incomplete coverage or DBAI washed off.

o Fix: Use Static dispense method; ensure IPA is anhydrous to prevent dissolving the
underlying perovskite.
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e Issue: White Haze on Film
o Cause: Excess unreacted DBAI or degradation.

o Fix: Reduce annealing time; verify DBAI purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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